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molecular formula C12H12N2O3 B8426600 3-(3,3-Dimethylureido)-chromone

3-(3,3-Dimethylureido)-chromone

Cat. No. B8426600
M. Wt: 232.23 g/mol
InChI Key: OKFQKJSPYZPBLY-UHFFFAOYSA-N
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Patent
US04259506

Procedure details

A solution of anhydrous dimethylamine (7.5 g) in dry toluene (100 ml) is added rapidly to a solution of 3-isocyanatochromone (13 g) in toluene (50 ml). The temperature of the reaction mixture rapidly rises from 20° to 47° C. and crystallization then takes place. The mixture is stirred for a further 20 minutes until the temperature of the reaction medium drops to about 25° C. After filtration, recrystallization from isopropyl ether (1,000 ml) and drying, 3-(3,3-dimethylureido)-chromone (5.4 g), which melts at 148° C., is obtained.
Name
dimethylamine
Quantity
7.5 g
Type
reactant
Reaction Step One
Name
3-isocyanatochromone
Quantity
13 g
Type
reactant
Reaction Step One
Name
toluene
Quantity
100 mL
Type
solvent
Reaction Step One
Name
toluene
Quantity
50 mL
Type
solvent
Reaction Step One
Name
3-(3,3-dimethylureido)-chromone

Identifiers

REACTION_CXSMILES
[CH3:1][NH:2][CH3:3].[N:4]([C:7]1[C:16](=[O:17])[C:15]2[C:10](=[CH:11][CH:12]=[CH:13][CH:14]=2)[O:9][CH:8]=1)=[C:5]=[O:6]>C1(C)C=CC=CC=1>[CH3:1][N:2]([CH3:3])[C:5](=[O:6])[NH:4][C:7]1[C:16](=[O:17])[C:15]2[C:10](=[CH:11][CH:12]=[CH:13][CH:14]=2)[O:9][CH:8]=1

Inputs

Step One
Name
dimethylamine
Quantity
7.5 g
Type
reactant
Smiles
CNC
Name
3-isocyanatochromone
Quantity
13 g
Type
reactant
Smiles
N(=C=O)C1=COC2=CC=CC=C2C1=O
Name
toluene
Quantity
100 mL
Type
solvent
Smiles
C1(=CC=CC=C1)C
Name
toluene
Quantity
50 mL
Type
solvent
Smiles
C1(=CC=CC=C1)C

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
25 °C
Stirring
Type
CUSTOM
Details
The mixture is stirred for a further 20 minutes until the temperature of the reaction medium drops to about 25° C
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
rapidly rises from 20° to 47° C.
CUSTOM
Type
CUSTOM
Details
crystallization
FILTRATION
Type
FILTRATION
Details
After filtration, recrystallization from isopropyl ether (1,000 ml)
CUSTOM
Type
CUSTOM
Details
drying

Outcomes

Product
Details
Reaction Time
 20 min
Name
3-(3,3-dimethylureido)-chromone
Type
product
Smiles
CN(C(NC1=COC2=CC=CC=C2C1=O)=O)C
Measurements
Type Value Analysis
AMOUNT: MASS 5.4 g
YIELD: CALCULATEDPERCENTYIELD 33.5%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.